Cas no 1248705-05-6 (N-cyclobutyl-2,2,6,6-tetramethylpiperidin-4-amine)

• Product Name: N-cyclobutyl-2,2,6,6-tetramethylpiperidin-4-amine
• CAS No: 1248705-05-6
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• MDL: MFCD16108065
• CID: 4778885
• PubChem ID: 53408544
• Update Time: 2026-02-27

N-cyclobutyl-2,2,6,6-tetramethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• CYCLOBUTYL-(2,2,6,6-TETRAMETHYL-PIPERIDIN-4-YL)-AMINE
• N-cyclobutyl-2,2,6,6-tetramethylpiperidin-4-amine
• SB32190

• MDL： MFCD16108065
• Inchi： 1S/C13H26N2/c1-12(2)8-11(9-13(3,4)15-12)14-10-6-5-7-10/h10-11,14-15H,5-9H2,1-4H3
• InChI Key： OSGDWTONNKTQTI-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CC(CC1(C)C)NC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 2.1
• Topological Polar Surface Area: 24.1

Additional information on N-cyclobutyl-2,2,6,6-tetramethylpiperidin-4-amine

N-Cyclobutyl-2,2,6,6-Tetramethylpiperidin-4-Amine: A Comprehensive Overview

The compound with CAS No. 1248705-05-6, commonly referred to as N-cyclobutyl-2,2,6,6-tetramethylpiperidin-4-amine, is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of tertiary amines and features a piperidine ring system substituted with cyclobutyl and methyl groups. Its chemical formula is C₁₄H₂₇N, and it exhibits a molecular weight of 219.38 g/mol. The compound is widely recognized for its role in various chemical reactions and its potential in the development of advanced materials.

N-Cyclobutyl-2,2,6,6-tetramethylpiperidin-4-amine is synthesized through a series of carefully controlled reactions involving cyclobutylamine and other alkylating agents. The synthesis process typically involves nucleophilic substitution or alkylation reactions under specific conditions to ensure high purity and stability of the final product. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and minimize by-products, making this compound more accessible for industrial applications.

The physical and chemical properties of N-cyclobutyl-2,2,6,6-tetramethylpiperidin-4-amine are critical for its functionality in different environments. It is known for its high thermal stability, which makes it suitable for high-temperature applications. The compound also exhibits excellent solubility in organic solvents such as dichloromethane and diethyl ether, facilitating its use in solution-based reactions. Additionally, its amine functionality allows it to act as a strong nucleophile or base in various chemical transformations.

One of the most significant applications of N-cyclobutyl-2,2,6,6-tetramethylpiperidin-4-amine is in the field of polymer chemistry. It has been extensively used as a catalyst or initiator in polymerization reactions due to its ability to stabilize free radicals and control reaction kinetics. Recent research has explored its potential in synthesizing novel polymeric materials with tailored properties for use in advanced composites and high-performance coatings.

In the pharmaceutical industry, N-cyclobutyl-2,2,6,6-tetramethylpiperidin-4-amine has gained attention as a building block for drug delivery systems. Its unique structure enables the formation of amphiphilic molecules that can encapsulate drugs and enhance their bioavailability. Studies have demonstrated its effectiveness in forming nanoparticles and liposomes with controlled drug release profiles.

The electronic properties of N-cyclobutyl-2,2,6,6-tetramethylpiperidin-4-amine make it an attractive candidate for use in organic electronics. Its ability to act as an electron donor or acceptor has been leveraged in the development of new materials for organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements have focused on modifying its structure to improve charge transport properties and device efficiency.

From an environmental perspective, N-cyclobutyl-2,2,6,6-tetramethylpiperidin-4-amine has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under specific conditions, the compound can undergo microbial degradation without posing significant risks to aquatic life. This makes it a more sustainable option compared to traditional chemicals used in similar applications.

In conclusion,N-cyclobutyl-2